
An In-depth Technical Guide to p-
Methoxystilbene: Synthesis, Characterization,

and Applications

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: P-Methoxystilbene

CAS No.: 1694-19-5

Cat. No.: B157687

Get Quote

Abstract
p-Methoxystilbene, a naturally occurring stilbenoid, has garnered significant attention within

the scientific community for its diverse biological activities and potential therapeutic

applications. This technical guide provides a comprehensive overview of p-methoxystilbene,

focusing on its fundamental chemical properties, prevalent synthesis methodologies, and

robust analytical characterization techniques. We delve into the causality behind experimental

choices, offering field-proven insights for researchers, scientists, and drug development

professionals. This document is structured to serve as a practical and authoritative resource,

consolidating key data, detailed protocols, and safety considerations essential for the effective

study and application of this promising molecule.
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p-Methoxystilbene, systematically named 1-methoxy-4-[(E)-2-phenylethenyl]benzene, is a

derivative of stilbene distinguished by a methoxy group on one of its phenyl rings.[1] This

structural modification significantly influences its biological activity and physical characteristics

compared to its parent compound, resveratrol.[2] The trans-isomer is generally more stable and

is the focus of most research.

It typically presents as a white to pale yellow crystalline powder.[1][3] Understanding its

fundamental properties is the first step in any experimental design, from selecting appropriate

solvents for synthesis to developing analytical methods.

Table 1: Key Physicochemical Data for p-Methoxystilbene

Property Value Source(s)

CAS Number

1142-15-0 (for 4-

Methoxystilbene) 1694-19-5

(specifically for trans-isomer)

[1][4][5]

Molecular Formula C₁₅H₁₄O [6][7]

Molecular Weight 210.27 g/mol [5][6]

IUPAC Name
1-methoxy-4-[(E)-2-

phenylethenyl]benzene
[6][7]

Melting Point 132.5-138.5 °C [7]

Solubility

Sparingly soluble in water

(0.061 g/L at 25°C).[3]

Moderate solubility in organic

solvents.[1]

[1][3]

Appearance
White to very slightly yellowish

crystal powder.
[3]
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The synthesis of p-methoxystilbene is most effectively achieved through cross-coupling

reactions, which provide high stereoselectivity for the desired trans-isomer. The choice of

method often depends on the availability of starting materials, desired yield, and scalability.

The Wittig Reaction: A Classic Approach
The Wittig reaction is a reliable method for forming the central carbon-carbon double bond. The

causality for its use lies in its high degree of control over the location of the new double bond.

Mechanism Rationale: This reaction involves the nucleophilic attack of a phosphorus ylide

(generated from a phosphonium salt) on a carbonyl group. The subsequent collapse of the

betaine intermediate forms the alkene and a phosphine oxide byproduct. The choice of a

stabilized ylide generally favors the formation of the (E)- or trans-alkene, which is desirable

for p-methoxystilbene.

Step 1: Ylide Formation

Step 2: Alkene Synthesis

Triphenylphosphine Phosphonium Salt

+

p-Methoxybenzyl Halide

Phosphorus Ylide
(Wittig Reagent)

Deprotonation

Strong Base
(e.g., n-BuLi)

p-Methoxystilbene

+ Benzaldehyde

Benzaldehyde Triphenylphosphine Oxide
Elimination

Click to download full resolution via product page

Caption: Workflow for p-Methoxystilbene synthesis via the Wittig reaction.
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Palladium-Catalyzed Heck Reaction: An Efficient
Alternative
The Heck reaction offers an alternative route, coupling an aryl halide with an alkene. Its

selection is often driven by its tolerance for a wide range of functional groups and generally

good yields.

Mechanism Rationale: The catalytic cycle involves the oxidative addition of a palladium(0)

catalyst to an aryl halide (e.g., 4-bromoanisole). The resulting palladium(II) complex then

coordinates with the alkene (styrene). Syn-insertion of the alkene into the palladium-aryl

bond, followed by beta-hydride elimination, releases the stilbene product and regenerates

the palladium(0) catalyst.

Experimental Protocol: Heck Reaction Synthesis

Reactor Setup: To a dry, nitrogen-purged reaction vessel, add 4-bromoanisole (1.0 eq),

styrene (1.2 eq), palladium(II) acetate (0.02 eq), and a suitable phosphine ligand like tri(o-

tolyl)phosphine (0.04 eq).

Solvent and Base: Add a degassed solvent such as N,N-dimethylformamide (DMF) and a

base, typically triethylamine (2.0 eq). The base is crucial for neutralizing the HBr generated

during the catalytic cycle.

Reaction: Heat the mixture to 80-100 °C and monitor the reaction progress using Thin Layer

Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Workup: After completion, cool the reaction to room temperature, dilute with water, and

extract the product with an organic solvent like ethyl acetate.

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure. Purify the crude product by column

chromatography on silica gel to yield pure p-methoxystilbene.

Analytical Characterization and Quantification
Accurate identification and quantification are critical for any application. A multi-technique

approach ensures the highest level of confidence in the material's identity and purity.
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Chromatographic Analysis: HPLC-DAD-MS/MS
High-Performance Liquid Chromatography (HPLC) coupled with Diode Array Detection (DAD)

and tandem Mass Spectrometry (MS/MS) is the gold standard for analyzing stilbenoids from

complex matrices.[8]

Method Rationale: Reversed-phase HPLC is chosen to separate compounds based on

hydrophobicity. A gradient elution with acetonitrile and water (often acidified with formic acid)

provides excellent resolution for stilbenes.[8] DAD allows for UV-Vis spectral confirmation,

while MS/MS provides definitive structural information and high sensitivity for quantification.

Experimental Protocol: HPLC-DAD-MS/MS Analysis

Sample Preparation: Prepare a stock solution of p-methoxystilbene at 1 mg/mL in

methanol. Create a series of calibration standards by serial dilution. Filter all samples

through a 0.22 µm PTFE syringe filter before injection.[8]

LC Conditions:

Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 2.6 µm).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: Start at 30% B, ramp to 95% B over 10 minutes, hold for 2 minutes, and re-

equilibrate.

Flow Rate: 0.3 mL/min.

Column Temperature: 40 °C.

DAD Detection: Monitor across a wavelength range of 220-400 nm, with specific extraction

at the absorbance maximum for p-methoxystilbene (~320 nm).

MS/MS Conditions:

Ionization Mode: Electrospray Ionization (ESI), Positive.
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Analysis: Use Selected Reaction Monitoring (SRM) for quantification. The precursor ion

will be the protonated molecule [M+H]⁺ at m/z 211. Fragment this ion and monitor a

characteristic product ion for high specificity.

Mass Spectrometry System
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Caption: General workflow for the analytical characterization of p-methoxystilbene.

Spectroscopic Identification
NMR and GC-MS are essential for initial structure elucidation and purity assessment.

¹H NMR: Provides information on the number and environment of protons, confirming the

presence of the methoxy group, aromatic protons, and the vinylic protons of the double

bond.
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¹³C NMR: Confirms the carbon skeleton of the molecule.[6]

GC-MS: Useful for assessing volatility and purity. The mass spectrum will show a molecular

ion peak corresponding to the molecular weight.[6]

Applications in Research and Drug Development
The stilbene scaffold is considered a "privileged structure" in medicinal chemistry due to its

presence in numerous biologically active compounds.[9] p-Methoxystilbene, as a derivative of

resveratrol, is investigated for similar, and potentially enhanced, biological effects.

Anti-Cancer Properties: Like other stilbenoids, p-methoxystilbene has been explored for its

anti-cancer potential.[1] Research suggests that methoxylated stilbenes can modulate the

expression of enzymes involved in estrogen synthesis and metabolism, such as aromatase

(CYP19).[2] This makes them promising candidates for hormone-dependent cancers. The

methoxy group can improve metabolic stability and bioavailability compared to the hydroxyl

groups in resveratrol.[2]

Photophysical Properties: The compound exhibits fluorescence, making it a subject of study

in photochemistry and a potential building block for materials used in organic electronics.[1]

Chemical Synthesis: It is used as a reagent or intermediate in the synthesis of more complex

molecules and in studies modifying the photochemical behavior of organic molecules.[3][7]

Safety, Handling, and Storage
Proper handling is imperative to ensure laboratory safety. p-Methoxystilbene is classified with

several hazards that demand stringent precautionary measures.

Table 2: GHS Hazard Information

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/P-Methoxystilbene
https://pubchem.ncbi.nlm.nih.gov/compound/P-Methoxystilbene
https://pubmed.ncbi.nlm.nih.gov/27183980/
https://www.benchchem.com/product/b157687/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-p-methoxystilbene-synthesis-characterization-and-applications
https://www.benchchem.com/product/b157687/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-p-methoxystilbene-synthesis-characterization-and-applications
https://cymitquimica.com/cas/1142-15-0/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6002448/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6002448/
https://cymitquimica.com/cas/1142-15-0/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8232562.htm
https://www.thermofisher.com/order/catalog/product/A17328.06
https://www.benchchem.com/product/b157687/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-p-methoxystilbene-synthesis-characterization-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157687?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Code Description Class

H302 Harmful if swallowed
Acute Toxicity, Oral (Category

4)

H318/H319
Causes serious eye

damage/irritation

Eye Damage/Irritation

(Category 1/2)

H334

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled

Respiratory Sensitization

(Category 1)

H413
May cause long lasting harmful

effects to aquatic life

Aquatic Hazard, Chronic

(Category 4)

Source: Aggregated GHS information from ECHA C&L Inventory.[6]

Recommended Safety Protocols
Personal Protective Equipment (PPE): Always wear chemical safety goggles conforming to

EN166 (EU) or NIOSH (US), nitrile gloves, and a lab coat.[10][11]

Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of

dust.[12] Avoid dust formation.[11] Wash hands thoroughly after handling.[10]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[11] Keep

away from strong oxidizing agents.

Spill Response: In case of a spill, avoid generating dust.[12] Use dry clean-up procedures

(e.g., sweeping or vacuuming with an explosion-proof machine) and place the material in a

labeled container for disposal.[12]

First Aid:

Eyes: Immediately rinse with plenty of water for at least 15 minutes. Seek medical

attention.[10]

Skin: Wash off immediately with soap and plenty of water.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/P-Methoxystilbene
https://www.fishersci.com/store/msds?partNumber=AAA17328&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-methoxystilbene.pdf
https://store.apolloscientific.co.uk/storage/msds/OR5076_msds.pdf
https://www.chemicalbook.com/msds/4-methoxystilbene.pdf
https://www.fishersci.com/store/msds?partNumber=AAA17328&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-methoxystilbene.pdf
https://store.apolloscientific.co.uk/storage/msds/OR5076_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR5076_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAA17328&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA17328&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157687?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhalation: Move to fresh air. If not breathing, give artificial respiration.[10]

Ingestion: Clean mouth with water and get medical attention.[10]

Conclusion
p-Methoxystilbene stands out as a molecule of significant scientific interest, bridging the fields

of synthetic chemistry, analytical science, and pharmacology. Its accessible synthesis,

intriguing photophysical properties, and promising biological activities make it a valuable tool

for researchers. This guide has outlined the core technical knowledge required to work with this

compound, emphasizing the rationale behind procedural choices to empower scientists in their

research and development endeavors. Adherence to rigorous analytical and safety protocols is

paramount to achieving reliable results and ensuring a safe laboratory environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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